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Compound of Interest

Compound Name: Scandium nitrate

CAS No.: 16999-21-6

Cat. No.: B178700

Get Quote

To effectively mitigate risk, we must first understand its source. Scandium Nitrate is not an

inert substance; its chemical nature presents several distinct hazards that dictate our handling

procedures.

Oxidizing Hazard
Scandium Nitrate is a potent oxidizing agent.[1] This is not merely a classification; it's a

functional warning. The nitrate moiety (NO₃⁻) can readily donate oxygen atoms, a process that

can initiate or dangerously accelerate the combustion of other materials.

Causality: The presence of multiple oxygen atoms bonded to a nitrogen atom in the nitrate

ion makes it an effective oxygen donor. When in contact with flammable or combustible

materials—such as paper, wood, organic solvents, or even greasy rags—it can lower their

ignition temperature and significantly increase the intensity of a fire.[2][3] This reaction can

be violent and, in some cases, hypergolic (igniting on contact without an external ignition

source).[3]

Contact and Respiratory Hazards

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b178700#bc-rfq
https://www.benchchem.com/product/b178700/docs?utm_src=pdf-body#section-1-hazard-assessment-the-why-behind-the-precautions
https://www.benchchem.com/product/b178700/docs?utm_src=pdf-body#section-1-hazard-assessment-the-why-behind-the-precautions
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA67104~~PDF~~MTR~~CGV4~~EN~~2026-01-02%2021:19:57~~Scandium(III
https://www.fishersci.co.uk/store/msds?partNumber=11374779&productDescription%3DSCANDIUM+%28III%29+NITRATE++3N%25+1G&countryCode=GB&language=en
https://datasheets.scbt.com/sc-258144.pdf
https://datasheets.scbt.com/sc-258144.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct contact with Scandium Nitrate, whether in its solid or aqueous form, poses a significant

threat to personnel.

Skin and Eyes: The compound is classified as a skin irritant (Category 2) and a serious eye

irritant (Category 2).[1][4][5] Depending on the concentration and duration of exposure, it can

cause effects ranging from irritation to severe skin burns and permanent eye damage.[6]

Respiratory System: Inhalation of Scandium Nitrate dust or aerosols can cause respiratory

irritation.[1][4][5] Symptoms may include coughing, sore throat, and shortness of breath.[6]

Long-term exposure to rare earth salts can lead to more chronic conditions.[3]

Instability and Reactivity
Scandium Nitrate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1]

[4] This can alter its physical properties and reactivity. Furthermore, it is incompatible with a

wide range of materials.

Incompatible Materials: It must be kept separate from reducing agents, combustible

materials, acids, bases, and metals to prevent vigorous and potentially hazardous reactions.

[1][4][6]

Hazard Summary Table
GHS Pictogram Hazard Class Description

Flame over Circle Oxidizing Solids (Category 2)
May intensify fire; powerful

oxidizer.[1]

Exclamation Mark Skin Irritation (Category 2) Causes skin irritation.[1][4]

Exclamation Mark Eye Irritation (Category 2)
Causes serious eye irritation.

[1][4]

Exclamation Mark
Specific Target Organ Toxicity -

Single Exposure (Category 3)

May cause respiratory

irritation.[1][4][5]
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Your PPE is the essential barrier between you and the chemical. Its selection and use must be

deliberate and informed by the hazards identified above.

Engineering Controls: The First Line of Defense
Before any personal equipment is worn, environmental controls must be in place. These are

non-negotiable.

Ventilation: Always handle Scandium Nitrate, especially the solid powder, inside a certified

chemical fume hood to control dust and potential vapors.[4][6] If a fume hood is not

available, work must be conducted in a well-ventilated area with local exhaust ventilation.[1]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and have been recently tested.[2][4] Their proximity is critical for immediate decontamination

in the event of an exposure.

Primary Barrier: Personal Protective Equipment
The following PPE is mandatory for handling Scandium Nitrate.

Eye and Face Protection: Wear chemical safety goggles that conform to European Standard

EN166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[4] When there is

a significant risk of splashing (e.g., when preparing solutions or handling larger quantities), a

face shield should be worn in addition to goggles.

Skin and Body Protection:

Gloves: Wear appropriate chemical-resistant gloves. Inspect them for any signs of

degradation or punctures before each use.[2] Always consult the glove manufacturer's

compatibility chart. Remove gloves using the proper technique to avoid contaminating

your skin.

Lab Coat: A flame-retardant lab coat is recommended due to the oxidizing nature of the

material. It should be fully buttoned with sleeves rolled down.

Clothing: Long pants and closed-toe shoes are required.

Respiratory Protection:
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A NIOSH/MSHA or European Standard EN 149 approved respirator is necessary when

engineering controls are insufficient, or during emergency situations.[4] For handling the

solid powder outside of a fume hood, a respirator equipped with a particulate filter

(conforming to EN 143) is recommended.[1] A fit test is required before using any tight-

fitting respirator.

PPE Selection Matrix
Task

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Transporting

Closed Container
Safety Glasses Not Required Lab Coat Not Required

Weighing Solid

Powder

Goggles & Face

Shield

Chemical-

Resistant Gloves
Lab Coat

Required if not in

a fume hood

Preparing

Aqueous

Solution

Goggles & Face

Shield

Chemical-

Resistant Gloves
Lab Coat, Apron

Recommended if

splashing/aeroso

lization is likely

Cleaning Small

Spill

Goggles & Face

Shield

Chemical-

Resistant Gloves
Lab Coat Required

Section 3: Procedural Guidance
Proper procedure minimizes exposure and prevents accidents. The following workflows are

designed to integrate safety into the scientific process.

PPE Donning and Doffing Workflow
The order in which you put on and remove PPE is critical to prevent cross-contamination.

Donning Sequence (Clean Area) Doffing Sequence (At Exit)

1. Lab Coat 2. Respirator (if needed) 3. Goggles / Face Shield 4. Gloves 1. Gloves 2. Goggles / Face Shield 3. Lab Coat 4. Respirator (if needed) Wash Hands Thoroughly
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Caption: PPE Donning and Doffing Sequence.

Operational Plans
Handling Solid Scandium Nitrate:

Preparation: Before retrieving the chemical, ensure your fume hood is operational and

your workspace is clear of combustible materials (e.g., paper towels, solvents).

Weighing: Dispense the powder carefully to avoid creating dust.[7] Use a spatula and

weigh paper or a weighing boat.

Transfer: If adding to a solvent, do so slowly and with stirring to control any exothermic

reactions.

Cleanup: Immediately clean any minor dust spills within the fume hood using a damp

cloth. Do not dry sweep.

Waste Management and Disposal:

Segregation: All waste contaminated with Scandium Nitrate is considered hazardous

waste.[1] This includes empty containers, gloves, weighing paper, and contaminated

cleaning materials.

Collection: Keep a dedicated, clearly labeled hazardous waste container in the lab. Never

mix Scandium Nitrate waste with combustible or reactive waste streams.

Disposal: Dispose of the waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[4][6]

Section 4: Emergency Response Plan
Preparation is key to managing unforeseen events safely and effectively.

In Case of Exposure
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids.[4] Remove contact

lenses if it is safe to do so. Seek immediate medical attention.[6]

Skin Contact: Remove all contaminated clothing immediately.[6] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[4] Seek medical attention if irritation

develops or persists.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[4] If the person is not breathing, provide artificial respiration. Seek immediate

medical attention.[2]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. If the person is

conscious, have them drink plenty of water. Seek immediate medical attention.[4]

Emergency Spill Response Flowchart
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Major Spill Protocol Minor Spill Protocol (Trained Personnel Only)

Spill Occurs

Assess Situation
(Size, Location, Hazards)

Major Spill?
(Large quantity, outside hood,

fire, or injury)

Evacuate Immediate Area

Yes

Restrict Access to Area

No

Alert Colleagues & Supervisor

Call Emergency Services / EH&S

Don Appropriate PPE
(incl. Respirator)

Cover with Inert Absorbent
(e.g., sand, vermiculite)

Sweep/Scoop into Waste Container

Decontaminate Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency Spill Response Flowchart.
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By adhering to these protocols, you build a foundation of safety that protects you, your

colleagues, and your research. Trust in these procedures is built upon understanding the

reasons behind them and executing them with precision every time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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